Cas no 1346599-92-5 (4-Methoxy-α-methyl-benzeneethanol-d6)

• Product Name: 4-Methoxy-α-methyl-benzeneethanol-d6
• CAS No: 1346599-92-5
• MF: C₁₀H₁₄O₂
• MW: 172.253933429718
• CID: 5050753
• Update Time: 2025-09-28

4-Methoxy-α-methyl-benzeneethanol-d6 Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-α-methyl-benzeneethanol-d6

• Inchi： 1S/C10H14O2/c1-8(11)7-9-3-5-10(12-2)6-4-9/h3-6,8,11H,7H2,1-2H3/i1D3,7D2,8D
• InChI Key： TXIWFQCAXKAOBZ-ZQLKWRTGSA-N
• SMILES： C([2H])([2H])([2H])C([2H])(O)C([2H])([2H])C1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 4-Methoxy-α-methyl-benzeneethanol-d6

Comprehensive Analysis of 4-Methoxy-α-methyl-benzeneethanol-d6 (CAS No. 1346599-92-5): Applications and Innovations

4-Methoxy-α-methyl-benzeneethanol-d6, identified by its CAS No. 1346599-92-5, is a deuterated organic compound gaining significant attention in pharmaceutical and analytical chemistry. This deuterium-labeled derivative of 4-methoxy-α-methyl-benzeneethanol is pivotal in drug metabolism studies, offering enhanced precision in mass spectrometry and NMR analyses. Its unique isotopic properties make it indispensable for tracking molecular pathways and optimizing pharmacokinetic research.

The growing demand for deuterated compounds like 4-Methoxy-α-methyl-benzeneethanol-d6 aligns with advancements in precision medicine and isotope labeling techniques. Researchers frequently search for "deuterated solvents in drug development" or "CAS 1346599-92-5 applications," reflecting its relevance in modern laboratories. Its stability under physiological conditions and minimal interference with biological systems underscore its utility in tracer studies and metabolite identification.

From a synthetic perspective, 4-Methoxy-α-methyl-benzeneethanol-d6 exemplifies the convergence of green chemistry and sustainable synthesis. Recent trends highlight inquiries about "eco-friendly deuterium labeling methods" and "cost-effective isotopic reagents," positioning this compound as a case study for efficient deuterium incorporation strategies. Its role in reducing solvent waste and improving reaction yields resonates with the ACS Green Chemistry Institute principles.

In the context of analytical instrumentation, CAS 1346599-92-5 addresses critical challenges in LC-MS sensitivity enhancement and quantitative bioanalysis. Popular search queries such as "internal standards for HPLC" and "deuterated analogs in mass spec" reflect its technical importance. The compound's ability to minimize matrix effects while providing robust calibration curves makes it a staple in FDA-compliant bioequivalence studies.

The commercial landscape for 4-Methoxy-α-methyl-benzeneethanol-d6 is evolving, with procurement questions like "high-purity deuterated chemicals suppliers" and "1346599-92-5 bulk pricing" trending in scientific forums. Stringent QC protocols for isotopic enrichment (>98% D) and residual solvent compliance dominate vendor selection criteria, emphasizing the compound's niche in GMP-certified synthesis.

Emerging applications in neuropharmacology and receptor binding assays further expand the compound's profile. Recent publications exploring "deuterium kinetic isotope effects" and "CYP450 enzyme interactions" demonstrate its cross-disciplinary value. This positions CAS 1346599-92-5 at the forefront of next-generation drug discovery tools.

Regulatory considerations for deuterated pharmaceuticals have also spurred interest in this compound. With increasing searches for "deuterated drug FDA guidelines" and "isotope effect on patentability," 4-Methoxy-α-methyl-benzeneethanol-d6 serves as a reference material for intellectual property strategists and regulatory affairs specialists navigating the complex landscape of isotopically modified APIs.

Technological synergies with AI-assisted molecular design and computational chemistry platforms have opened new research avenues. The compound's predictable fragmentation patterns in HRMS databases and compatibility with machine learning algorithms for metabolite prediction answer contemporary queries about "digital chemistry workflows" in isotope applications.

Looking ahead, 4-Methoxy-α-methyl-benzeneethanol-d6 is poised to play a transformative role in personalized therapeutics and diagnostic probe development. Its adaptability to microfluidic synthesis platforms and continuous manufacturing systems addresses the industry's shift toward decentralized pharmaceutical production, making CAS 1346599-92-5 a compound of enduring scientific and commercial significance.